Cas no 433245-13-7 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic Acid)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic Acid
• CAS No: 433245-13-7
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• MDL: MFCD03145182
• CID: 878014
• PubChem ID: 2055729
• Update Time: 2025-04-19

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid(SALTDATA: FREE)
• 2-(2,5-DIMETHYL-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID
• AC1M0S8V
• AM-879
• CTK4I7240
• HMS2602G09
• MolPort-001-001-623
• STK196827
• CHEMBL1364573
• 2-(2,5-dimethylpyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• AKOS000322128
• MLS000575274
• MFCD03145182
• SR-01000500221-1
• 2-(2,5-dimethylpyrrolyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 2-(2,5-dimethyl-pyrrol-1-yl)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid, AldrichCPR
• SR-01000500221
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylicacid
• SMR000196508
• FS-5158
• 2-(2,5-Dimethyl-pyrrol-1-yl)-4,5,6,7-tetrahydro-benzo[ b ]thiophene-3-carboxylic acid
• 433245-13-7
• CCG-112659
• AM-879/40984441
• DTXSID40366056
• CS-0320069
• SB62716
• EU-0046121
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic Acid

• MDL： MFCD03145182
• Inchi： 1S/C15H17NO2S/c1-9-7-8-10(2)16(9)14-13(15(17)18)11-5-3-4-6-12(11)19-14/h7-8H,3-6H2,1-2H3,(H,17,18)
• InChI Key： SJKZSURXGGPPSD-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCCC2)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 481.6±45.0 °C at 760 mmHg
• Flash Point: 245.1±28.7 °C
• Refractive Index: 1.669
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids